Rhenium heptasulfide
Overview
Description
Rhenium heptasulfide is a chemical compound with the formula Re2S7 . It is of considerable research interest due to its use in industry as a catalyst for selective hydrogenation and in medicine as a lymphoscintigraphic agent .
Synthesis Analysis
Re2S7 samples have been synthesized by thiosulfate, sulfide, and thioacetamide processes . It is typically prepared by reacting perrhenates dissolved in water with hydrogen sulfide or sodium thiosulfate . For analytical purposes, sodium sulfide or thioacetamide is used as a sulfiding agent .Molecular Structure Analysis
The molecular structure of Re2S7 is complex . The rhenium in the synthesized samples is in an odd oxidation state .Chemical Reactions Analysis
The formation of Re2S7 in solution is accompanied by decomposition of the sulfiding agent and accumulation of elemental sulfur . Various oxygen-containing sulfur compounds are also formed .Physical And Chemical Properties Analysis
The composition and properties of Re2S7 are known to depend on the preparation process and conditions . This influences its physicochemical properties .Scientific Research Applications
1. Electronic and Optical Properties
Rhenium disulfide (ReS2) is a two-dimensional (2D) group VII transition metal dichalcogenide (TMD) with unique characteristics. Unlike other group VI-TMDs, ReS2 has structural and vibrational anisotropy, layer-independent electrical and optical properties, and metal-free magnetism. These traits make it a subject of interest for various applications including solid-state electronics, catalysis, energy harvesting, and energy storage. Its potential parallel use with isotropic TMDs from group VI for known and new applications has been a focus in recent research (Rahman, Davey, & Qiao, 2017).
2. Catalysts in Organic Reactions
Rhenium compounds and rhenium-containing catalysts are utilized in a variety of organic reactions. This includes alkenes metathesis, hydrogenation and dehydrogenation of hydrocarbons, conversion of hydrocarbons, and hydrogenation of carboxylic acids and hydroformylation products. The behavior of platinum-rhenium/alumina catalysts under reforming conditions and the action of rhenium heptasulfide in hydrogenation reactions of aromatic compounds and reductive C-alkylation are noted for their specificity (Ryashentseva, 1998).
3. Semiconductor Properties
ReS2's reduced symmetry leads to in-plane anisotropy in material properties, including semiconductor behavior. Studies have shown that polarized Raman scattering can determine the crystallographic orientation of ReS2, which is important for its use in semiconductor applications (Chenet et al., 2015).
Safety And Hazards
Future Directions
properties
IUPAC Name |
rhenium;heptasulfide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Re.7S/q;;7*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USBWXQYIYZPMMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[S-2].[S-2].[S-2].[S-2].[S-2].[S-2].[S-2].[Re].[Re] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Re2S7-14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901022921 |
Source
|
| Record name | Rhenium sulfide (Re2S7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901022921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
596.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Rhenium heptasulfide | |
CAS RN |
12038-67-4 |
Source
|
| Record name | Rhenium heptasulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012038674 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Rhenium sulfide (Re2S7) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Rhenium sulfide (Re2S7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901022921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dirhenium heptasulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.698 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | RHENIUM HEPTASULFIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K72K37878A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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